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Compound of Interest

Compound Name: 3-Picolylamine

Cat. No.: B1677787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and

utilization of 3-picolylamine functionalized nanoparticles as catalysts in organic synthesis. The

information is primarily based on the work of Rezayati et al. on a Nickel(II)-picolylamine

complex immobilized on silica-coated magnetic nanoparticles.[1][2][3]

Disclaimer: It is important to note that an "Expression of Concern" has been issued regarding

the integrity of the X-ray Diffraction (XRD) data presented in the primary source article by

Rezayati et al.[4] The Royal Society of Chemistry has requested an investigation by the

affiliated institution to verify the reliability of the data.[4] While this document summarizes the

published protocols and data, users should be aware of this concern and exercise caution

when interpreting the results.

Introduction
Functionalized nanoparticles are a class of materials that have garnered significant interest in

catalysis due to their high surface-area-to-volume ratio, enhanced reactivity, and the potential

for catalyst recovery and reuse.[5][6] Among these, magnetic nanoparticles (MNPs) offer a

convenient method for separation from the reaction mixture using an external magnetic field.[1]

[6] Surface functionalization with organic ligands, such as 3-picolylamine, allows for the

chelation of metal ions, creating active catalytic sites for a variety of organic transformations.[1]

[7]
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This document details the synthesis, characterization, and catalytic application of a specific

example: a Ni(II)-picolylamine complex anchored to silica-coated magnetite (Fe₃O₄)

nanoparticles. This catalyst has been reported to be effective in the one-pot synthesis of

substituted pyridine derivatives.[1][2][3]

Synthesis of Ni(II)-Picolylamine Functionalized
Magnetic Nanoparticles
The synthesis is a multi-step process involving the preparation of the magnetic core, followed

by silica coating and sequential functionalization.[1][2]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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